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Compound of Interest

Compound Name: Bromophenol Red

CAS No.: 2800-80-8

Cat. No.: B1214209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental properties, experimental

applications, and underlying principles of Bromophenol Red in solution. It is designed to serve

as a comprehensive resource for researchers, scientists, and professionals in drug

development who are interested in the utility of this versatile pH indicator. This document

summarizes key quantitative data, details experimental protocols, and visualizes procedural

workflows to facilitate a deeper understanding and practical application of Bromophenol Red
in a laboratory setting.

Core Properties and Applications
Bromophenol Red is a sulfonphthalein dye widely employed as a pH indicator. Its distinct

color transition across a specific pH range makes it a valuable tool in various chemical and

biological applications. In its acidic form (below pH 5.2), it imparts a yellow color to solutions,

while in its basic form (above pH 6.8), it appears red.[1] This sharp and visually discernible

change allows for the straightforward monitoring of pH in titrations, enzyme assays, and cell

culture media.[1]
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Beyond its role as a pH indicator, Bromophenol Red has been utilized in other scientific

domains. It has been explored as a photosensitizer in photogalvanic cells for solar energy

conversion. Furthermore, the broader class of bromophenol compounds, from which

Bromophenol Red is derived, has garnered significant interest in drug development. These

compounds, often isolated from marine sources, have demonstrated a range of biological

activities, including antioxidant, anti-inflammatory, and antitumor properties, and have been

investigated as potent enzyme inhibitors.

Quantitative Data Summary
The physicochemical properties of Bromophenol Red are crucial for its effective application.

The following tables summarize key quantitative data for this indicator.

Property Value Reference

CAS Number 2800-80-8 [2][3][4]

Molecular Formula C₁₉H₁₂Br₂O₅S [1][4][5]

Molecular Weight 512.17 g/mol [1][4]

pH Transition Range 5.2 - 6.8 (Yellow to Red) [1]

pKa ~6.0

Melting Point 230 °C (decomposition) [4]

Solubility Soluble in ethanol [2]

Condition Wavelength (λmax)
Molar Absorptivity
(ε)

Reference

Acidic (pH 4.7) 435 - 444 nm 340 – 370 (1%/1cm) [2]

Basic (pH 6.3) 574 - 580 nm 585 – 720 (1%/1cm) [2]

Experimental Protocols
This section provides detailed methodologies for common laboratory applications of

Bromophenol Red.
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Preparation of a 0.1% (w/v) Bromophenol Red Indicator
Solution
This protocol outlines the preparation of a standard indicator solution for use in titrations and

other pH-dependent analyses.

Materials:

Bromophenol Red powder

95% Ethanol

Distilled water

Volumetric flask (100 mL)

Analytical balance

Magnetic stirrer and stir bar

Procedure:

Weigh out 0.1 g of Bromophenol Red powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of 95% ethanol to the flask.

Place a magnetic stir bar in the flask and stir the solution until the Bromophenol Red is

completely dissolved.

Once dissolved, add distilled water to the flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure thorough mixing.

Store the prepared indicator solution in a clearly labeled, sealed container at room

temperature.
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Acid-Base Titration Using Bromophenol Red Indicator
This protocol describes the use of Bromophenol Red as an indicator for the titration of a

strong acid with a strong base.

Materials:

0.1 M Hydrochloric acid (HCl) solution (analyte)

0.1 M Sodium hydroxide (NaOH) solution (titrant)

0.1% Bromophenol Red indicator solution

Buret (50 mL)

Erlenmeyer flask (250 mL)

Pipette (25 mL)

Buret stand and clamp

White tile or paper

Procedure:

Rinse the buret with a small amount of the 0.1 M NaOH solution and then fill it with the

NaOH solution, ensuring no air bubbles are present in the tip. Record the initial buret

reading.

Pipette 25 mL of the 0.1 M HCl solution into a 250 mL Erlenmeyer flask.

Add 2-3 drops of the 0.1% Bromophenol Red indicator solution to the HCl solution in the

flask. The solution should turn yellow.

Place the Erlenmeyer flask on a white tile or paper under the buret to easily observe the

color change.

Slowly add the NaOH solution from the buret to the HCl solution while constantly swirling the

flask.
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Continue adding the NaOH solution dropwise as the endpoint is approached. The endpoint is

reached when the solution permanently changes from yellow to a faint red/violet color.

Record the final buret reading.

Calculate the volume of NaOH used by subtracting the initial reading from the final reading.

Repeat the titration at least two more times to ensure concordant results.

Use of Bromophenol Red in Agarose Gel
Electrophoresis
Bromophenol Red is commonly used as a tracking dye in agarose gel electrophoresis to

monitor the progress of nucleic acid separation.

Materials:

6X Loading Dye containing Bromophenol Red (e.g., 0.25% Bromophenol Red, 30%

glycerol in water)

DNA or RNA sample

Agarose gel

Electrophoresis buffer (e.g., TAE or TBE)

Gel electrophoresis apparatus and power supply

Micropipette and tips

Procedure:

Prepare the agarose gel and place it in the electrophoresis tank filled with the appropriate

running buffer.

For each nucleic acid sample, mix 5 parts of the sample with 1 part of the 6X loading dye.

For example, mix 5 µL of DNA sample with 1 µL of 6X loading dye.
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Carefully load the sample-dye mixture into the wells of the agarose gel.

Connect the electrophoresis apparatus to the power supply and apply a voltage to run the

gel.

The Bromophenol Red will migrate towards the positive electrode (anode) along with the

nucleic acids. In a 1% agarose gel, Bromophenol Red migrates at a rate similar to a DNA

fragment of approximately 300-500 base pairs.

Monitor the migration of the Bromophenol Red dye front to determine the duration of the

electrophoresis run. Stop the electrophoresis when the dye front has migrated a sufficient

distance down the gel.

Visualize the separated nucleic acid fragments using a suitable staining method (e.g.,

ethidium bromide or SYBR Safe) and a UV transilluminator.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the use of Bromophenol Red.
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Preparation

Titration Process Data Analysis

Prepare Analyte
(e.g., 25 mL of 0.1 M HCl)

Add 2-3 drops of
Bromophenol Red Indicator

Prepare Titrant
(e.g., 0.1 M NaOH in Buret)

Record Initial
Buret Reading

Slowly Add Titrant
to Analyte with Swirling

Observe for Color Change
(Yellow to Red/Violet)

Continuous Endpoint Reached
(Permanent Color Change)

Record Final
Buret Reading

Calculate Volume
of Titrant Used

Determine Analyte
Concentration

Acidic Conditions (pH < 5.2)

Basic Conditions (pH > 6.8)

Solution pH

Protonated Form (HIn)

Low pH

Deprotonated Form (In⁻)

High pH

Yellow Color Observed

Equilibrium Shift

Red Color Observed
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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